Cas no 1361650-92-1 (2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride)

• Product Name: 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride
• CAS No: 1361650-92-1
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4790208
• Update Time: 2025-06-14

2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-7-4-10(16)12(11(17)5-7)8-2-1-6(13(18)19)3-9(8)15/h1-5H
• InChI Key： JQIAWDFVHOGTGP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C=CC=1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 6.6
• Topological Polar Surface Area: 17.1

Additional information on 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride

Research Briefing on 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS: 1361650-92-1) in Chemical and Biomedical Applications

2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride (CAS: 1361650-92-1) is a chlorinated biphenyl derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its carbonyl chloride functional group and tetrachlorinated biphenyl structure, serves as a critical intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The unique reactivity of this molecule, combined with its structural features, makes it a valuable tool in organic synthesis and drug discovery.

Recent studies have explored the applications of 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key building block in the synthesis of polychlorinated biphenyl (PCB) analogs, which are being investigated for their potential in targeting specific biological pathways. The compound's ability to undergo nucleophilic substitution reactions at the carbonyl chloride group allows for the facile introduction of diverse functional groups, enabling the creation of libraries of bioactive molecules.

In the context of environmental and toxicological research, 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride has been employed as a model compound to study the metabolic pathways and degradation mechanisms of chlorinated biphenyls. Advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been used to characterize its transformation products and assess their potential environmental impact. These studies are crucial for understanding the persistence and bioaccumulation of similar compounds in ecosystems.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride to improve yield and purity. Novel catalytic methods and green chemistry approaches have been explored to minimize the use of hazardous reagents and reduce waste generation. These efforts align with the broader industry trend toward sustainable and environmentally friendly chemical processes.

In biomedical applications, derivatives of 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride have shown promise in preclinical studies for their antimicrobial and anti-inflammatory properties. Researchers have synthesized and evaluated a series of analogs, identifying specific structural modifications that enhance bioactivity while minimizing toxicity. These findings open new avenues for the development of targeted therapies for infectious diseases and chronic inflammatory conditions.

Looking ahead, the continued exploration of 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride and its derivatives is expected to yield further insights into its potential applications. Collaborative efforts between chemists, biologists, and environmental scientists will be essential to fully harness the capabilities of this compound while addressing any associated risks. This research briefing underscores the importance of 2,2',4',6'-Tetrachlorobiphenyl-4-carbonyl chloride as a versatile and valuable tool in both chemical and biomedical research.